Cas no 23093-93-8 (Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-)

• Product Name: Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
• CAS No: 23093-93-8
• MF: C₁₆H₁₅N₃O₇S
• MW: 393.371202707291
• CID: 268020
• PubChem ID: 211419
• Update Time: 2025-04-19

Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
• N-[4-(p-Nitro-benzolsulfonamido)-phenyl]-succinamidsaeure
• DTXSID40945769
• 23093-93-8
• 4-(p-Nitrobenzenesulfonamido)succinanilic acid
• BRN 3019575
• 4-{4-[(4-Nitrobenzene-1-sulfonyl)amino]anilino}-4-oxobutanoic acid
• Succinanilic acid, 4'-(p-nitrobenzenesulfonamido)-

• Inchi： 1S/C16H15N3O7S/c20-15(9-10-16(21)22)17-11-1-3-12(4-2-11)18-27(25,26)14-7-5-13(6-8-14)19(23)24/h1-8,18H,9-10H2,(H,17,20)(H,21,22)
• InChI Key： YCQITKSJXRHLTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(=CC=1)NC(CCC(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 393.06315
• Monoisotopic Mass: 393.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.566
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.67
• PSA: 155.71